1,3,4a-Triphenyl-3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole

• Molecular Formula: C29H24N2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1,3,4a-triphenyl-4,5-dihydro-3H-pyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C29H24N2/c1-4-12-22(13-5-1)24-20-28(23-14-6-2-7-15-23)31-27-19-11-10-18-26(27)30-29(31,21-24)25-16-8-3-9-17-25/h1-20,24,30H,21H2
• InChI Key: RAWZQSIBVZYFPL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C=C(N2C1(NC3=CC=CC=C32)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6

Description

1,3,4a-Triphenyl-3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3,4a-Triphenyl-3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole typically involves the oxidative coupling of primary aliphatic and aromatic amines with 3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole derivatives . This reaction is carried out under specific conditions that facilitate the formation of the desired product.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

1,3,4a-Triphenyl-3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form p-quinone diimines.

Reduction: Reduction reactions can modify the functional groups attached to the core structure.

Substitution: Substitution reactions, particularly with aromatic amines, are common.

Common Reagents and Conditions

Oxidizing Agents: Used in oxidative coupling reactions.

Reducing Agents: Employed in reduction reactions to alter functional groups.

Catalysts: Various catalysts can be used to enhance reaction rates and selectivity.

Major Products Formed

The major products formed from these reactions include p-quinone diimines and other derivatives that retain the core benzimidazole structure .

Scientific Research Applications

1,3,4a-Triphenyl-3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1,3,4a-Triphenyl-3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to various enzymes and receptors, modulating their activity and leading to the observed biological effects .

Comparison with Similar Compounds

Similar Compounds

1,3,4-Triphenyl-4,5-dihydro-1H-1,2,4-triazol-5-ylidene: Shares structural similarities but differs in its reactivity and applications.

3,4,5-Triphenyl-1,2,4-triazole: Another related compound with distinct properties and uses.

Uniqueness

1,3,4a-Triphenyl-3,4,4a,5-tetrahydropyrido[1,2-a]benzimidazole stands out due to its unique combination of structural features and reactivity, making it a valuable compound in various research and industrial applications.